Cas no 1236288-25-7 (DSPE-PEG-FA)

• Product Name: DSPE-PEG-FA
• CAS No: 1236288-25-7
• MF: C₆₅H₁₁₁N₁₀O₁₆P
• MW: 1319.60801911354
• CID: 4555367
• PubChem ID: 156593841
• Update Time: 2025-06-09

DSPE-PEG-FA Chemical and Physical Properties

Names and Identifiers

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[folate(polyethylene glycol)-5000] (ammonium salt)
• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[folate(polyethylene glycol)-2000] (ammonium salt)
• DSPE-PEG-FA
• DSPE-PEG2000-Folate
• 1236288-25-7
• azane;5-[2-[2-[2-[2,3-di(octadecanoyloxy)propoxy-hydroxyphosphoryl]oxyethylcarbamoyloxy]ethoxy]ethylamino]-2-[[4-[(2-imino-4-oxo-4aH-pteridin-6-yl)methylamino]benzoyl]amino]-5-oxopentanoic acid

• Inchi： 1S/C65H108N9O16P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-57(76)87-49-54(90-58(77)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)50-89-91(83,84)88-44-42-68-65(82)86-46-45-85-43-41-67-56(75)40-39-55(63(80)81)72-61(78)51-35-37-52(38-36-51)69-47-53-48-70-60-59(71-53)62(79)74-64(66)73-60;/h35-38,48,54-55,59,69H,3-34,39-47,49-50H2,1-2H3,(H,67,75)(H,68,82)(H,72,78)(H,80,81)(H,83,84)(H2,66,74,79);1H3
• InChI Key： WXIKCKLNMQSVPC-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCNC(=O)OCCOCCNC(CCC(C(=O)O)NC(C1C=CC(=CC=1)NCC1C=NC2C(C(NC(=N)N=2)=O)N=1)=O)=O)OCC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O.N

Computed Properties

• Exact Mass: 1318.79171449g/mol
• Monoisotopic Mass: 1318.79171449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 92
• Rotatable Bond Count: 60
• Complexity: 2250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 355Ų

Experimental Properties

• Color/Form: 0.5 mg/mL (880123X-500ug)

DSPE-PEG-FA Security Information

• Hazardous Material transportation number：UN2810 - class 6.1 - PG 3 - RQ - Toxic, liquids, organic, n.o.s., HI: all
• Storage Condition：−20°C

Additional information on DSPE-PEG-FA

Comprehensive Overview of DSPE-PEG-FA (CAS No. 1236288-25-7): A Versatile Functionalized Lipid-Polymer Conjugate

DSPE-PEG-FA, chemically known as 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-polyethylene glycol-folic acid, is a high-value amphiphilic conjugate widely utilized in drug delivery, nanotechnology, and biomedical research. With the CAS number 1236288-25-7, this compound integrates the hydrophobic DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) lipid, hydrophilic PEG (polyethylene glycol) spacer, and targeting ligand FA (folic acid), enabling precise applications in cancer therapy, nanoparticle functionalization, and diagnostic imaging.

The growing demand for targeted drug delivery systems has positioned DSPE-PEG-FA as a critical tool in modern nanomedicine. Researchers frequently search for terms like "DSPE-PEG-FA solubility", "DSPE-PEG-FA conjugation protocol", and "FA-targeted liposomes", reflecting its relevance in optimizing bioavailability and tumor-specific accumulation. Its unique structure allows self-assembly into micelles or liposomes, enhancing payload stability while minimizing off-target effects—a hotspot in precision medicine discussions.

From a chemical perspective, the PEG segment in DSPE-PEG-FA (CAS 1236288-25-7) confers "stealth" properties, reducing immunogenicity and prolonging circulation time—an essential feature for long-acting therapeutics. Meanwhile, the folic acid moiety selectively binds to overexpressed folate receptors on cancer cells, a mechanism leveraged in active targeting strategies. This dual functionality addresses common search queries such as "how to improve nanoparticle targeting efficiency" and "PEGylation benefits in drug delivery".

Innovative applications of DSPE-PEG-FA extend to theranostics, where it facilitates combined therapy and imaging. For instance, its integration with quantum dots or MRI contrast agents aligns with trending topics like "multimodal imaging probes" and "personalized oncology". The compound’s adaptability to surface modification protocols also makes it a staple in biosensor development, answering niche searches like "DSPE-PEG-FA for aptamer conjugation".

Quality control of DSPE-PEG-FA (CAS 1236288-25-7) involves rigorous characterization via HPLC, mass spectrometry, and NMR—details often sought by users comparing batch-to-batch consistency. Storage recommendations (-20°C under inert gas) and lyophilization techniques are equally popular topics, underscoring the compound’s sensitivity to hydrolysis and oxidation.

In summary, DSPE-PEG-FA exemplifies the convergence of material science and biomedical engineering, addressing pressing needs in controlled release and cellular targeting. Its CAS number 1236288-25-7 serves as a key identifier for researchers navigating high-impact journals or commercial supplier catalogs. As the field advances, this conjugate will remain pivotal in answering queries like "next-gen drug carriers" and "folate receptor-mediated uptake", solidifying its role in translational science.